Cas no 61656-54-0 (2-Furanacetic acid, 5-hexadecyl-, methyl ester)

• Product Name: 2-Furanacetic acid, 5-hexadecyl-, methyl ester
• CAS No: 61656-54-0
• MF: C₂₃H₄₀O₃
• MW: 364.56190776825
• CID: 471155
• PubChem ID: 10384193
• Update Time: 2025-04-19

2-Furanacetic acid, 5-hexadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-hexadecyl-, methyl ester
• methyl 2-(5-hexadecylfuran-2-yl)acetate
• Plakorsin A
• 61656-54-0
• DTXSID10439089
• CHEMBL478745

• Inchi： 1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-19-22(26-21)20-23(24)25-2/h18-19H,3-17,20H2,1-2H3
• InChI Key： RSEGFEUGOMWIRF-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)=CC=C1CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 364.2979
• Monoisotopic Mass: 364.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Furanoid fatty acids